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Compound of Interest

Compound Name: (Z)-Cinnarizine-d8

CAS No.: 1185242-27-6

Cat. No.: B589778 Get Quote

(Z)-Cinnarizine-d8 (CAS: 1185242-27-6) is a high-value deuterated internal standard used

primarily in LC-MS/MS quantification of Cinnarizine in biological matrices. While often handled

in milligram quantities, its disposal requires strict adherence to hazardous waste protocols due

to its classification as a Reproductive Toxicant (Category 1B) and an Acute Aquatic Toxicant.

This guide moves beyond generic "chemical waste" instructions. It provides a validated, logic-

driven workflow to ensure that your laboratory remains compliant with RCRA (Resource

Conservation and Recovery Act) standards and protects both personnel and the environment

from bioactive contamination.

Hazard Identification & Risk Profile
Before disposal, you must understand the nature of the waste. Unlike common solvents, (Z)-
Cinnarizine-d8 possesses specific biological activity that dictates its waste stream.

Table 1: Physicochemical & Hazard Summary
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Property Specification

Chemical Name (Z)-Cinnarizine-d8

CAS Number 1185242-27-6

Molecular Formula C26H20D8N2

Molecular Weight 376.6 g/mol

Physical State Solid (White to off-white powder)

Solubility DMSO, Methanol, Chloroform

Primary Hazards

H360: May damage fertility or the unborn

childH410: Very toxic to aquatic life with long-

lasting effectsH302: Harmful if swallowed

Waste Classification
Non-Halogenated Organic / Toxic /

Pharmaceutical Waste

Critical Insight: The "d8" deuteration does not alter the toxicological profile compared to the

parent compound. You must treat the isotope with the same biological safety precautions as

native Cinnarizine.

Operational Disposal Protocol
This protocol uses a "Zero-Drain" policy. Under no circumstances should (Z)-Cinnarizine-d8 or

its solutions be discharged into the sanitary sewer.[1]

Phase A: Solid Waste (Pure Substance & Contaminated
Solids)
Applicability:[2] Expired standards, weighing boats, contaminated gloves, and spill cleanup

materials.
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Containment: Place the solid waste in a sealable, chemically compatible container (e.g.,

HDPE wide-mouth jar).

Labeling: Affix a hazardous waste label.

Required Fields: "Hazardous Waste," Chemical Name ("(Z)-Cinnarizine-d8"), and Hazard

Checkbox ("Toxic").

Segregation: Do not mix with oxidizers or strong acids. Store in the "Solid Toxic Waste"

satellite accumulation area.

Phase B: Liquid Waste (Stock Solutions & Rinsate)
Applicability:[2][3][4] Expired DMSO/Methanol stock solutions and initial container rinses.

Solvent Compatibility: Determine the primary solvent (usually Methanol or DMSO).

Collection: Transfer liquid to the Organic Solvent Waste carboy.

Note: If the solution contains <1% Cinnarizine-d8, it is generally acceptable to combine it

with the bulk solvent waste stream (e.g., "Non-Halogenated Organic Waste").

Triple Rinse Rule:

Empty stock vials must be triple-rinsed with a compatible solvent (e.g., Methanol).

Crucial Step: The rinsate (the solvent used to rinse) must be collected into the liquid waste

container, not poured down the drain.

After triple rinsing, the glass vial can be defaced and discarded in the "Glass/Sharps" bin

(unless local EHS rules require all pharmaceutical vials to be incinerated).

Decision Logic & Workflows (Visualized)
The following diagrams illustrate the decision-making process for disposal and the segregation

logic.

Figure 1: Disposal Decision Tree
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Caption: Operational logic for categorizing and routing (Z)-Cinnarizine-d8 waste streams.

Figure 2: The "Triple Rinse" Validation Workflow
This workflow ensures that empty containers are truly "RCRA Empty" before glass disposal.
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Caption: Protocol for ensuring stock vials are decontaminated prior to glass recycling/disposal.

Regulatory & Compliance Context
RCRA Classification
While Cinnarizine is not explicitly "P-listed" or "U-listed" by name in 40 CFR 261.33, it must be

characterized by the generator (you) based on its properties.

Toxicity Characteristic: Due to the H360 and H410 codes, the safest compliance route is to

manage it as Hazardous Waste rather than non-regulated waste.

Ignitability (D001): If the standard is dissolved in Methanol or Acetonitrile, the waste code

D001 applies automatically due to the solvent's flash point.

Transportation (DOT/IATA)
If you are shipping waste off-site (via a contractor):

Proper Shipping Name: Waste Environmentally hazardous substance, solid, n.o.s.

(Cinnarizine-d8)[5][6][7][2][4][8][9][10][11]

UN Number: UN 3077

Class: 9

Packing Group: III

Emergency Procedures (Spills)
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Isolate: Evacuate the immediate area if the spill involves fine powder (inhalation risk).

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use a

P95/N95 respirator if powder is aerosolized.

Containment:

Powder: Cover with wet paper towels to prevent dust generation, then wipe up.

Liquid: Absorb with vermiculite or spill pads.

Disposal: Place all cleanup materials into the Solid Toxic Waste container. Do not place in

regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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